Cas no 182496-00-0 (Cytidine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-(2-methoxyethyl)-5-methyl-)

• Product Name: Cytidine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-(2-methoxyethyl)-5-methyl-
• CAS No: 182496-00-0
• MF: C₃₄H₃₉N₃O₈
• MW: 617.688769578934
• CID: 1375457
• PubChem ID: 15864051
• Update Time: 2025-08-02

Cytidine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-(2-methoxyethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Cytidine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-(2-methoxyethyl)-5-methyl-
• 5'-O-(4,4'-dimethoxytriphenylmethyl)-2'-O-(2-methoxyethyl)-5-methylcytidine
• 182496-00-0
• G63647
• 4-Amino-1-((2R,3R,4R,5R)-5-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-hydroxy-3-(2-methoxyethoxy)tetrahydrofuran-2-yl)-5-methylpyrimidin-2(1H)-one
• 5'-O-DMT-2'-O-(2-methoxyethyl)-5-methylcytidine
• SCHEMBL261566

• Inchi： 1S/C34H39N3O8/c1-22-20-37(33(39)36-31(22)35)32-30(43-19-18-40-2)29(38)28(45-32)21-44-34(23-8-6-5-7-9-23,24-10-14-26(41-3)15-11-24)25-12-16-27(42-4)17-13-25/h5-17,20,28-30,32,38H,18-19,21H2,1-4H3,(H2,35,36,39)/t28-,29-,30-,32-/m1/s1
• InChI Key： LYKTVJJXZQTNPK-PBAMLIMUSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O)OCCOC)N1C(N=C(C(C)=C1)N)=O

Computed Properties

• Exact Mass: 617.27387
• Monoisotopic Mass: 617.27371521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 45
• Rotatable Bond Count: 13
• Complexity: 993
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 134.3

Additional information on Cytidine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-(2-methoxyethyl)-5-methyl-

CAS No. 182496-00-0: Cytidine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-(2-methoxyethyl)-5-methyl-

The compound with CAS No. 182496-00-0, known as Cytidine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-(2-methoxyethyl)-5-methyl-, is a highly specialized nucleoside analog with unique structural features and potential biological applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and drug discovery due to its intricate molecular architecture and promising therapeutic potential.

Cytidine forms the core of this molecule, which is a naturally occurring nucleoside consisting of cytosine and ribose. The modifications introduced in this compound significantly alter its properties and functionality. The 5'-O-[bis(4-methoxyphenyl)phenylmethyl] group is a bulky protecting group that plays a crucial role in stabilizing the molecule during synthesis and potentially enhancing its pharmacokinetic profile. Similarly, the 2'-O-(2-methoxyethyl) substituent introduces additional steric hindrance and may influence the compound's solubility and bioavailability.

Recent advancements in chemical synthesis have enabled the efficient construction of complex molecules like this one. Researchers have employed various strategies, including Suzuki-Miyaura coupling and Stille coupling reactions, to assemble the intricate framework of this compound. These methods not only ensure high yields but also maintain the stereochemical integrity of the molecule, which is critical for its biological activity.

The 5-methyl substitution on the cytosine base further modifies the compound's properties, potentially enhancing its stability or altering its interaction with biological targets. This modification is particularly relevant in the context of nucleoside analogs used in antiviral and anticancer therapies, where subtle changes in structure can significantly impact efficacy and toxicity.

From a biological standpoint, this compound has shown promising activity in preclinical studies. Its ability to inhibit viral replication and modulate cellular signaling pathways makes it a valuable candidate for drug development. Recent studies have highlighted its potential as an antiviral agent, particularly against RNA viruses such as influenza and hepatitis C virus (HCV). The bulky protecting groups may also confer resistance to enzymatic degradation, extending its half-life in vivo.

In terms of application, this compound serves as a valuable tool for studying nucleoside metabolism and viral replication mechanisms. Its unique structure provides insights into how modifications at specific positions can influence biological activity. Moreover, it offers a platform for further optimization to enhance potency and selectivity for specific therapeutic targets.

The synthesis of Cytidine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-(2-methoxyethyl)-5-methyl- involves a multi-step process that integrates principles from organic chemistry and medicinal chemistry. The use of advanced protecting group strategies ensures that sensitive functional groups remain intact during the reaction sequence. This level of precision is essential for maintaining the molecule's integrity and ensuring its suitability for biological testing.

Looking ahead, this compound represents a stepping stone for developing next-generation nucleoside analogs with enhanced therapeutic profiles. Its structure provides a foundation for exploring novel chemical space and identifying new leads for treating viral infections and other diseases. Ongoing research continues to uncover new insights into its mechanism of action and potential clinical applications.

In conclusion, CAS No. 182496-00-0 stands as a testament to the ingenuity of modern chemical synthesis and its application in drug discovery. With its unique structural features and promising biological activity, this compound holds significant potential for advancing medical science and improving human health.